Cas no 862813-58-9 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862813-58-9
• MF: C₂₄H₂₃N₃O₅
• MW: 433.456526041031
• CID: 6338721
• PubChem ID: 16187115
• Update Time: 2025-05-20

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• N-[2-(5,8-DIMETHOXY-2-OXO-1H-QUINOLIN-3-YL)ETHYL]-2-(2-METHYL-1H-INDOL-3-YL)-2-OXOACETAMIDE
• N-[2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• AKOS001869820
• F0675-0437
• N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• HMS2588M21
• SR-01000008379
• SR-01000008379-1
• 862813-58-9
• MLS000680436
• CHEMBL1595112
• SMR000324584

• Inchi： 1S/C24H23N3O5/c1-13-20(15-6-4-5-7-17(15)26-13)22(28)24(30)25-11-10-14-12-16-18(31-2)8-9-19(32-3)21(16)27-23(14)29/h4-9,12,26H,10-11H2,1-3H3,(H,25,30)(H,27,29)
• InChI Key： NWVKDSQCBHBWFB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1C=C(C(N2)=O)CCNC(C(C1=C(C)NC2C=CC=CC1=2)=O)=O)OC

Computed Properties

• Exact Mass: 433.16377084g/mol
• Monoisotopic Mass: 433.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Comprehensive Overview of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862813-58-9)

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862813-58-9) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a dihydroquinoline core with an indole moiety, linked via an oxoacetamide bridge, making it a promising candidate for various therapeutic applications. Its unique structure and potential biological activities have made it a subject of interest in drug discovery and development.

The compound's 5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl segment is known for its role in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress. Meanwhile, the 2-methyl-1H-indol-3-yl group is a common pharmacophore found in many bioactive molecules, including those with anticancer and neuroprotective properties. The combination of these two fragments via the 2-oxoacetamide linker enhances the molecule's stability and bioavailability, which are critical factors in drug design.

Recent studies have explored the potential of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide in targeting specific proteins involved in cellular signaling. For instance, researchers are investigating its interaction with kinases and other enzymes that play a role in disease progression. This aligns with current trends in precision medicine, where small molecules like this are designed to target specific molecular pathways with minimal off-target effects.

In addition to its therapeutic potential, CAS No. 862813-58-9 is also of interest in the field of chemical biology. Its fluorescent properties, derived from the dihydroquinoline and indole components, make it a useful probe for studying biological systems. This application is particularly relevant in the context of advanced imaging techniques, which are increasingly used in both research and clinical settings.

The synthesis of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide involves multi-step organic reactions, including condensation and amidation processes. Researchers have optimized these procedures to improve yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical use. The availability of high-quality synthetic methods has facilitated further studies on its mechanism of action and potential applications.

From a market perspective, the demand for novel small molecules like CAS No. 862813-58-9 is driven by the growing need for targeted therapies. Pharmaceutical companies are investing heavily in compounds that can address unmet medical needs, particularly in oncology and neurodegenerative diseases. The unique structure of this molecule positions it as a valuable asset in drug development pipelines.

In summary, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a fascinating example of modern medicinal chemistry. Its dual dihydroquinoline-indole architecture, combined with its potential therapeutic and diagnostic applications, makes it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of next-generation therapeutics.